Cas no 871252-59-4 (1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one)
871252-59-4 structure
Product Name:1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one
CAS No:871252-59-4
MF:C9H7ClF3NO
MW:237.60619187355
CID:2188864
PubChem ID:79022229
Update Time:2025-04-21
1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one
- 1-(6-Chloro-3-pyridinyl)-4,4,4-trifluoro-1-butanone
- 871252-59-4
- 1-Butanone, 1-(6-chloro-3-pyridinyl)-4,4,4-trifluoro-
- AKOS017561259
- SCHEMBL2275526
-
- Inchi: 1S/C9H7ClF3NO/c10-8-2-1-6(5-14-8)7(15)3-4-9(11,12)13/h1-2,5H,3-4H2
- InChI Key: YDHFXRMGXCDPFL-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C(CCC(F)(F)F)=O
Computed Properties
- Exact Mass: 237.0168260Da
- Monoisotopic Mass: 237.0168260Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.353
- Boiling Point: 292℃
- Flash Point: 130℃
1-(6-Chloropyridin-3-yl)-444-trifluorobutan-1-one Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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